Cas no 1805126-24-2 (6-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1805126-24-2
• MF: C₈H₆F₄N₂O₄
• MW: 270.137856006622
• CID: 4839282
• Update Time: 2025-05-23

6-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O4/c1-17-7-6(18-8(10,11)12)5(14(15)16)2-4(3-9)13-7/h2H,3H2,1H3
• InChI Key： QWFKHUJHYFTOSW-UHFFFAOYSA-N
• SMILES： FCC1C=C(C(=C(N=1)OC)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 2.3
• Topological Polar Surface Area: 77.2

Additional information on 6-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine

6-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No. 1805126-24-2, commonly referred to as 6-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is notable for its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a fluoromethyl group, a methoxy group, a nitro group, and a trifluoromethoxy group. These substituents contribute to its unique chemical properties, making it a valuable compound in research and development.

The synthesis of 6-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine involves advanced organic chemistry techniques, often requiring multi-step reactions with precise control over reaction conditions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, which are critical for its application in high-performance materials. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production of this compound.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The presence of multiple electron-withdrawing groups, such as the nitro and trifluoromethoxy groups, makes this compound highly electron-deficient. This property is advantageous in the development of high-efficiency semiconductors and optoelectronic devices. Recent research has demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity and thermal stability, making them suitable for use in flexible electronics and energy storage systems.

In addition to its material science applications, 6-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine has shown potential in the field of pharmacology. Its unique structure allows for interactions with specific biological targets, making it a candidate for drug development. Studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. While further research is needed to fully understand its pharmacokinetics and toxicity profile, these findings suggest that it could play a role in the development of novel therapeutic agents.

The environmental impact of 6-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine is another area of active research. Given its complex structure and the presence of halogenated substituents, there is concern about its persistence in the environment and potential bioaccumulation. Recent studies have focused on assessing its biodegradability under various environmental conditions. Preliminary results suggest that while the compound is relatively stable under aerobic conditions, it can undergo microbial degradation under anaerobic conditions, which may mitigate its environmental impact.

From a manufacturing standpoint, the production of 6-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine requires adherence to strict safety protocols due to the hazardous nature of some of its precursor chemicals. However, advancements in green chemistry practices have led to the development of more sustainable synthesis methods. For example, researchers have successfully utilized solvent-free reaction conditions and recyclable catalysts to reduce the environmental footprint of its production process.

In conclusion, 6-(Fluoromethyl)-2-methoxy-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1805126-24-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in materials science, pharmacology, and environmental chemistry. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing technological and medical innovations.